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Compound of Interest

Compound Name: 4-Fluoro-2,3-dimethylaniline

Cat. No.: B154601

For: Researchers, Scientists, and Drug Development Professionals
Subject: Melting Point of 4-Fluoro-2,3-dimethylaniline

This technical guide provides a focused overview of the melting point of 4-Fluoro-2,3-
dimethylaniline, a compound of interest in pharmaceutical development. The document
outlines its known physical properties and details the standard experimental methodology for
melting point determination. Information regarding the boiling point of this specific compound is
not readily available in the reviewed literature.

Physicochemical Data

The melting point is a critical parameter for the identification and purity assessment of a solid
compound. The available data for 4-Fluoro-2,3-dimethylaniline is summarized below.

Parameter Value Source
Melting Point 38.0-48.0°C Thermo Scientific Chemicals
Melting Point 42 - 46 °C Fisher Scientific

Note: The range in melting points may be attributed to variations in the purity of the samples
tested or the specific experimental conditions used.
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Experimental Protocol: Capillary Melting Point
Determination

The determination of a compound's melting point is a standard procedure in organic chemistry
to assess its purity. The capillary method is a widely accepted and commonly used technique.

[1]

Objective: To determine the temperature range over which a solid sample transitions to a liquid
state. Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C, whereas
impurities can lead to a depressed and broader melting range.

Apparatus and Materials:

¢ Melting point apparatus (e.g., Mel-Temp or digital equivalent)

Capillary tubes (sealed at one end)

Sample of 4-Fluoro-2,3-dimethylaniline (must be dry and finely powdered)

Mortar and pestle (for grinding the sample, if necessary)

Spatula

Long glass tube (for packing)
Procedure:
e Sample Preparation:

o Ensure the 4-Fluoro-2,3-dimethylaniline sample is completely dry, as moisture can act
as an impurity and affect the melting point.[2]

o If the sample is not a fine powder, gently grind it using a mortar and pestle.
o Introduce a small amount of the powdered sample into the open end of a capillary tube.[3]

o To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface
or drop the tube through a long vertical glass tube.[2] The packed sample height should be
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approximately 2-3 mm.[2][4]
 Instrument Setup (for a digital apparatus):
o Turn on the melting point apparatus.

o Set a starting temperature that is approximately 15-20°C below the expected melting
point.[2][5]

o Set the heating ramp rate. For a preliminary, rapid determination, a faster rate can be
used. For an accurate measurement, a slow ramp rate of 1-2°C per minute is
recommended.[4]

o Set an end temperature that is above the expected melting point.
e Measurement:
o Insert the packed capillary tube into the heating block of the apparatus.[2]

o Begin heating. If conducting a preliminary run, heat rapidly to find an approximate melting
range.

o For an accurate measurement, allow the apparatus to cool below the approximate melting
point and begin a new run with a fresh sample, using the slow heating rate (1-2°C/min) as
the temperature approaches the expected melting point.[4]

o Observe the sample through the magnifying eyepiece.
o Record the temperature at which the first drop of liquid appears (the onset of melting).[4]

o Continue observing and record the temperature at which the entire sample has completely
melted into a clear liquid.[4]

o The recorded values constitute the melting point range.

o Itis good practice to perform at least two careful determinations to ensure consistency.

Logical Workflow
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The following diagram illustrates the standard workflow for the determination and reporting of
the melting point for a solid chemical sample.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

